Cas no 1249364-22-4 (2-chloro-4-(2-methyl-1-pyrrolidinyl)Pyrimidine)

2-chloro-4-(2-methyl-1-pyrrolidinyl)Pyrimidine structure
1249364-22-4 structure
Product Name:2-chloro-4-(2-methyl-1-pyrrolidinyl)Pyrimidine
CAS No:1249364-22-4
MF:C9H12ClN3
MW:197.664680480957
CID:2121979
Update Time:2023-11-19

2-chloro-4-(2-methyl-1-pyrrolidinyl)Pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4-(2-methyl-1-pyrrolidinyl)Pyrimidine
    • 2-chloro-4-(2-methylpyrrolidin-1-yl)pyrimidine
    • CID 62342852
    • Pyrimidine, 2-chloro-4-(2-methyl-1-pyrrolidinyl)-
    • Inchi: 1S/C9H12ClN3/c1-7-3-2-6-13(7)8-4-5-11-9(10)12-8/h4-5,7H,2-3,6H2,1H3
    • InChI Key: GMGWYJXYHKPWQZ-UHFFFAOYSA-N
    • SMILES: ClC1=NC=CC(=N1)N1CCCC1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Topological Polar Surface Area: 29

Experimental Properties

  • Density: 1.217±0.06 g/cm3(Predicted)
  • Boiling Point: 347.8±15.0 °C(Predicted)
  • pka: 3.58±0.31(Predicted)
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